Cas no 55164-16-4 (BENZALDEHYDE, 2,2'-DITHIOBIS-)

BENZALDEHYDE, 2,2'-DITHIOBIS- structure
BENZALDEHYDE, 2,2'-DITHIOBIS- structure
Product Name:BENZALDEHYDE, 2,2'-DITHIOBIS-
CAS No:55164-16-4
MF:C14H10O2S2
MW:274.358001232147
CID:3353231
PubChem ID:11000260
Update Time:2025-04-21

BENZALDEHYDE, 2,2'-DITHIOBIS- Chemical and Physical Properties

Names and Identifiers

    • BENZALDEHYDE, 2,2'-DITHIOBIS-
    • 2,2'-Dithiobisbenzaldehyde
    • 2-[(2-formylphenyl)disulfanyl]benzaldehyde
    • 2,2'-Dithiodibenzaldehyde
    • SCHEMBL3196146
    • 2,2'-dithiodi-benzaldehyde
    • 55164-16-4
    • 2,2'-Disulfanediyldibenzaldehyde
    • KAJKOAHIDDVAPN-UHFFFAOYSA-N
    • Inchi: 1S/C14H10O2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-10H
    • InChI Key: KAJKOAHIDDVAPN-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC=C1C=O)SC1=CC=CC=C1C=O

Computed Properties

  • Exact Mass: 274.01222190Da
  • Monoisotopic Mass: 274.01222190Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 84.7Ų
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